2-(2-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid

• IUPAC Name: 2-(2-fluoroanilino)-5-methyl-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C11H9FN2O2S/c1-6-9(10(15)16)14-11(17-6)13-8-5-3-2-4-7(8)12/h2-5H,1H3,(H,13,14)(H,15,16)
• InChI Key: PEJHQOJUZMEXCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC2=CC=CC=C2F)C(=O)O
• Molecular Formula: C11H9FN2O2S
• DSSTOX Substance ID: DTXSID401185706
• Molecular Weight: 252.27 g/mol
• CAS RN: 1391741-81-3

Description

2-(2-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid, also known as FMTCA, is a heterocyclic organic compound containing a thiazole ring. It is used as a precursor in the synthesis of biologically active compounds, such as pharmaceuticals and agrochemicals. FMTCA was first synthesized in the 1960s and has since been used in a variety of laboratory experiments and research applications.

Scientific Research Applications

Thiazolecarboxylic Acid Derivatives

The research by Dovlatyan et al. (2004) delves into the acylation and subsequent derivatization of 2-amino-4-methylthiazole-5-carboxylic acid, leading to various derivatives including esters and anilide-based compounds. These transformations showcase the chemical versatility of thiazolecarboxylic acid derivatives, making them suitable for a range of applications in chemical synthesis (Dovlatyan et al., 2004).

Microwave-Assisted Synthesis and Antimicrobial Activity

Dengale et al. (2019) report on the microwave-assisted synthesis of 1,3,4-thiadiazoles and 1,2,4-triazoles derived from 2-(3-fluorophenyl)-4-methylthiazole-5-carbohydrazide. These compounds exhibit significant antimicrobial properties, suggesting their potential use in the development of new antimicrobial agents (Dengale et al., 2019).

Synthesis of 2-Substituted Thiazole-5-carboxylates

The study by Fong et al. (2004) explores the synthesis of thiazole-5-carboxylate esters through the photolysis of ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate. This research highlights an innovative approach to synthesizing thiazole derivatives, further contributing to the diversity of thiazole-based compounds (Fong et al., 2004).

Antitumor Properties of Benzothiazoles

Bradshaw et al. (2002) investigate the antitumor properties of novel 2-(4-aminophenyl)benzothiazoles, revealing their selective and potent antitumor activity. This research provides a foundation for the development of new antitumor agents based on the benzothiazole structure (Bradshaw et al., 2002).